N'-(4-methylphenyl)sulfonyl-2,5-bis(2,2,2-trifluoroethoxy)benzohydrazide

• IUPAC Name: N'-(4-methylphenyl)sulfonyl-2,5-bis(2,2,2-trifluoroethoxy)benzohydrazide
• InChI: InChI=1S/C18H16F6N2O5S/c1-11-2-5-13(6-3-11)32(28,29)26-25-16(27)14-8-12(30-9-17(19,20)21)4-7-15(14)31-10-18(22,23)24/h2-8,26H,9-10H2,1H3,(H,25,27)
• InChI Key: DHSUMQNREQUFNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NNC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C18H16F6N2O5S
• Molecular Weight: 486.4 g/mol
• CAS No.: 477863-95-9

Description

N'-(4-methylphenyl)sulfonyl-2,5-bis(2,2,2-trifluoroethoxy)benzohydrazide is a useful research compound. Its molecular formula is C18H16F6N2O5S and its molecular weight is 486.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Sulfonated Thin-Film Composite Membranes

Sulfonated aromatic diamine monomers, such as those related to the chemical , have been used to prepare thin-film composite nanofiltration membranes. These membranes exhibit increased water flux due to improved surface hydrophilicity without compromising dye rejection, making them effective for dye treatment in aqueous solutions (Liu et al., 2012).

Electrophoretic and Biocompatible Polymers

Sulfonyl derivatives, similar to the compound in focus, have been utilized in the synthesis of electrophoretic poly(2-oxazolines) containing pendent sulfone. These polymers, when hybridized with bioactive glass, demonstrated significant biocompatibility, suggesting their potential in biomedical applications (Hayashi & Takasu, 2015).

Chemical Synthesis and Modification

Compounds structurally related to N'-(4-methylphenyl)sulfonyl-2,5-bis(2,2,2-trifluoroethoxy)benzohydrazide have been synthesized and characterized, providing insights into their potential for chemical synthesis and modification. These studies contribute to the understanding of their chemical properties and potential industrial applications (Cremlyn et al., 1992).

Enzyme Inhibition Studies

Some sulfonamides, including those with structures similar to the chemical , have shown substantial inhibitory activity against enzymes like alpha-glucosidase and acetylcholinesterase. This highlights their potential in the development of enzyme inhibitors for therapeutic applications (Abbasi et al., 2019).

Synthesis and Properties of Benzoxazasilole Derivatives

Studies have been conducted on the synthesis and properties of compounds like 2,2-Dimethyl-3-[(4-methylphenyl)sulfonyl]-2,3-dihydro-1,3,2-benzoxazasilole. These studies provide important data on the structural and chemical properties of such compounds (Nikonov et al., 2021).

Ionic Liquids and Anions Based on Fluorosulfonyl Derivatives

Research into ionic liquids with anions based on fluorosulfonyl derivatives, which are structurally related to this compound, has been carried out. This research is significant for understanding the properties and applications of these ionic liquids in various industrial processes (Gouveia et al., 2017).

Synthesis of Functional Aromatic Multisulfonyl Chlorides

There has been significant work in synthesizing functional aromatic multisulfonyl chlorides, including those with structures related to the compound . These studies are crucial for the development of complex organic molecules and have applications in synthetic chemistry (Percec et al., 2001).

Direct Methylation and Trifluoroethylation

Research has also been done on the direct methylation and trifluoroethylation of derivatives structurally similar to this compound. These methods provide a simple route to a variety of room temperature ionic liquids, expanding the potential applications of these compounds (Zhang et al., 2003).